Cas no 2004066-15-1 (Ethyl 2-amino-3-(methylsulfanyl)butanoate)

• Product Name: Ethyl 2-amino-3-(methylsulfanyl)butanoate
• CAS No: 2004066-15-1
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 5948973
• PubChem ID: 165914362
• Update Time: 2025-06-14

Ethyl 2-amino-3-(methylsulfanyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(methylsulfanyl)butanoate
• EN300-4802225
• 2004066-15-1
• Ethyl 2-amino-3-(methylsulfanyl)butanoate

• Inchi： 1S/C7H15NO2S/c1-4-10-7(9)6(8)5(2)11-3/h5-6H,4,8H2,1-3H3
• InChI Key： RLSNYECLNVOJNA-UHFFFAOYSA-N
• SMILES： S(C)C(C)C(C(=O)OCC)N

Computed Properties

• Exact Mass: 177.08234989g/mol
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.6Ų

Additional information on Ethyl 2-amino-3-(methylsulfanyl)butanoate

Comprehensive Overview of Ethyl 2-amino-3-(methylsulfanyl)butanoate (CAS No. 2004066-15-1)

Ethyl 2-amino-3-(methylsulfanyl)butanoate (CAS No. 2004066-15-1) is a specialized organic compound widely recognized for its unique structural and functional properties. This ester derivative, featuring an amino group and a methylsulfanyl moiety, has garnered significant attention in pharmaceutical research, agrochemical development, and synthetic chemistry. Its molecular formula, C₇H₁₅NO₂S, underscores its potential as a versatile building block for peptide synthesis and bioactive molecule design.

In recent years, the demand for sulfur-containing amino acid derivatives like Ethyl 2-amino-3-(methylsulfanyl)butanoate has surged due to their role in modulating metabolic pathways and enhancing drug bioavailability. Researchers are particularly interested in its application for prodrug formulations and enzyme inhibition studies, aligning with trends in personalized medicine and targeted therapies. The compound’s ester group also facilitates improved membrane permeability, a critical factor in CNS drug development.

From an industrial perspective, CAS 2004066-15-1 is valued for its scalability in green chemistry processes. Innovations in catalytic methods have enabled efficient synthesis with reduced environmental impact, addressing the growing focus on sustainable chemical production. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

The compound’s chiral center further expands its utility in asymmetric synthesis, a hot topic in pharmaceutical manufacturing. With the rise of AI-driven drug discovery platforms, Ethyl 2-amino-3-(methylsulfanyl)butanoate is frequently explored in virtual screening libraries for novel GPCR modulators and kinase inhibitors. Its structural similarity to natural thioether metabolites also makes it relevant for nutraceutical research.

Analytical characterization of 2004066-15-1 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring high purity for research applications. Stability studies under varying pH and temperature conditions are commonly searched topics, reflecting user concerns about compound storage and handling protocols.

In summary, Ethyl 2-amino-3-(methylsulfanyl)butanoate represents a multifaceted tool for modern chemistry, bridging gaps between academic research and industrial innovation. Its compatibility with click chemistry and bioconjugation techniques positions it at the forefront of interdisciplinary scientific advancements.